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Compound of Interest

Compound Name: 4-Methoxycinnamonitrile

Cat. No.: B1582917

An In-depth Technical Guide to 4-
Methoxycinnamonitrile
Abstract

This technical guide provides a comprehensive overview of 4-Methoxycinnamonitrile, a
versatile organic compound with significant potential in various scientific and industrial
domains, including drug development and materials science. This document details its
chemical structure, core physicochemical properties, established synthesis protocols, and
analytical characterization techniques. Furthermore, it explores the current understanding of its
biological activities and applications, offering a valuable resource for researchers, scientists,
and professionals in the field of drug development.

Introduction

4-Methoxycinnamonitrile, also known as p-methoxycinnamonitrile, is an aromatic nitrile that
has garnered increasing interest within the scientific community. Its unique molecular
architecture, featuring a methoxy-substituted phenyl ring conjugated with a propenenitrile
moiety, imparts a range of chemical and physical properties that make it a valuable building
block in organic synthesis and a candidate for various applications. This guide aims to
consolidate the existing knowledge on 4-Methoxycinnamonitrile, providing a detailed and
practical resource for its study and utilization.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1582917?utm_src=pdf-interest
https://www.benchchem.com/product/b1582917?utm_src=pdf-body
https://www.benchchem.com/product/b1582917?utm_src=pdf-body
https://www.benchchem.com/product/b1582917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Structure and Identification

The fundamental identity of a chemical compound lies in its structure and unique identifiers.

Molecular Structure

4-Methoxycinnamonitrile consists of a benzene ring substituted with a methoxy group (-
OCHB3) at the para (4) position and a cinnamonitrile group (-CH=CH-CN) attached to the first
carbon of the ring. The molecule exists as a mixture of cis (Z) and trans (E) isomers, with the
trans isomer generally being more stable.

Caption: Molecular Structure of 4-Methoxycinnamonitrile.

Chemical Identifiers

A consistent and accurate identification of 4-Methoxycinnamonitrile is crucial for research and
regulatory purposes.

Identifier Value Source
IUPAC Name ;Z_E:Ijr;i(;fi-lr:ethoxyphenyl)prop- 1]

CAS Number 28446-68-6 [2][3]
Molecular Formula C10HoNO [2][4]
Molecular Weight 159.18 g/mol [11[3]

INChl=1S/C10HINO/c1-12-10-
InChl 6-4-9(5-7-10)3-2-8-11/h2- [2][4]
7H,1H3/b3-2+

CNBCNHHPIBKYBO-
InChliKey [2]
NSCUHMNNSA-N

SMILES COclccc(\C=C\C#N)ccl [3]

p-Methoxycinnamonitrile, 3-(4-
Synonyms Methoxyphenyl)-2- [1][4]

propenenitrile
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Physicochemical Properties

The physical and chemical properties of 4-Methoxycinnamonitrile dictate its behavior in
various systems and are fundamental to its application.

Property Value Source
Appearance Clear yellow liquid or solid [1]14]
Melting Point 50-55 °C [1][5]
Boiling Point 127-140 °C at 1 mmHg [3161[7]
Density 1.096 g/mL at 25 °C [31[6][7]
Refractive Index (n20/D) 1.6131 [31[7]
Flash Point >110 °C (>230 °F) [5][8]
Purity Typically 298% [31[4]

Synthesis and Purification

The synthesis of 4-Methoxycinnamonitrile can be achieved through various organic
reactions. A common and effective method involves the Knoevenagel condensation.

Synthesis via Knoevenagel Condensation

This protocol outlines a typical laboratory-scale synthesis of 4-Methoxycinnamonitrile.

Reaction Scheme:

Reactants

Product
4-Methoxybenzaldehyde _| Piperidine, Ethanol, Reflux

4-Methoxycinnamonitrile

Malononitrile
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Click to download full resolution via product page
Caption: Synthesis of 4-Methoxycinnamonitrile.
Experimental Protocol:

o Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 4-methoxybenzaldehyde (1 equivalent) and malononitrile (1.1 equivalents)
dissolved in absolute ethanol.

o Catalyst Addition: Add a catalytic amount of piperidine (approximately 0.1 equivalents) to the
reaction mixture. The use of a basic catalyst like piperidine is crucial for deprotonating the
active methylene group of malononitrile, initiating the condensation.

o Reaction Conditions: Heat the mixture to reflux and maintain for 2-4 hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.
The product often precipitates out of the solution. If not, the solvent can be removed under
reduced pressure. The crude product is then collected by vacuum filtration.

« Purification: The crude 4-Methoxycinnamonitrile can be purified by recrystallization from a
suitable solvent, such as ethanol or a mixture of ethanol and water, to yield a pure crystalline
solid.

Self-Validating System: The purity of the synthesized product should be confirmed by melting
point determination and spectroscopic analysis (NMR, IR, MS) to match the data of the known
compound.

Analytical Characterization

A comprehensive characterization is essential to confirm the identity and purity of synthesized
4-Methoxycinnamonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum provides characteristic signals for the aromatic protons,
the vinyl protons of the cinnamonitrile moiety, and the methoxy group protons. The coupling
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constants between the vinyl protons can be used to determine the stereochemistry (cis or
trans).

e 13C NMR: The carbon NMR spectrum will show distinct peaks for each unique carbon atom
in the molecule, including the aromatic carbons, the nitrile carbon, and the methoxy carbon.
[91[10]

Infrared (IR) Spectroscopy

The IR spectrum of 4-Methoxycinnamonitrile displays characteristic absorption bands
corresponding to its functional groups.[11][12] Key expected peaks include:

e ~2220 cm~1; Strong absorption due to the C=N (nitrile) stretching vibration.
e ~1600 cm~t and ~1510 cm~*: C=C stretching vibrations of the aromatic ring.
e ~1250 cm~t and ~1030 cm~1: C-O stretching vibrations of the aryl ether.

e ~970 cm~1: Out-of-plane C-H bending for the trans-alkene, which is a key diagnostic peak.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
molecule.[2][13] The electron ionization mass spectrum (EI-MS) of 4-Methoxycinnamonitrile
is expected to show a molecular ion peak (M*) at m/z 159, corresponding to its molecular
weight.[2][13] Fragmentation patterns can provide further structural information.[14][15][16]

Applications in Research and Drug Development

4-Methoxycinnamonitrile and its derivatives have shown promise in several areas of
research, particularly in the development of new therapeutic agents.

Potential as a Nematicidal Agent

Research has indicated that 4-Methoxycinnamonitrile exhibits potent nematicidal activity
against certain plant-parasitic nematodes, such as Bursaphelenchus xylophilus.[3] This
suggests its potential for development as an environmentally friendly pesticide.
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Precursor in Organic Synthesis

The nitrile group and the activated double bond in 4-Methoxycinnamonitrile make it a
versatile intermediate in organic synthesis. It can be used to synthesize a variety of more
complex molecules, including pharmaceuticals and other biologically active compounds.[17]
[18] Natural products and their derivatives have historically been a rich source for drug
discovery.[19]

Investigational Anticancer Properties

Some studies have explored the potential anti-cancer properties of cinnamonitrile derivatives.
[1] While research on 4-Methoxycinnamonitrile itself is still emerging, its structural motifs are
present in compounds with known biological activities. Further investigation is warranted to fully
elucidate its potential in this area.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
4-Methoxycinnamonitrile.

o Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled.[3]

e Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin
thoroughly after handling. Wear protective gloves/protective clothing/eye protection/face
protection.[5][20]

o Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, gloves,
and a lab coat, should be worn at all times.[3]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[20]

Conclusion

4-Methoxycinnamonitrile is a compound with a well-defined chemical structure and a range of
interesting physicochemical properties. Its straightforward synthesis and versatile reactivity
make it a valuable tool for organic chemists. Emerging research into its biological activities,
particularly its nematicidal and potential anticancer properties, highlights its promise for future
applications in agriculture and medicine. This guide provides a solid foundation of technical
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information to support and encourage further research and development involving this
intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582917#4-methoxycinnamonitrile-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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